6-[(2,4-Dichlorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[(2,4-dichlorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H10Cl2N4S2/c17-11-4-3-10(12(18)8-11)9-24-15-6-5-14-19-20-16(22(14)21-15)13-2-1-7-23-13/h1-8H,9H2
• InChI Key: GGWPYWMJALARAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C3N2N=C(C=C3)SCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C16H10Cl2N4S2
• Molecular Weight: 393.3 g/mol

Description

This compound belongs to a class of molecules known as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These are heterocyclic compounds, which are of prime importance due to their extensive therapeutic uses. They have wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of compounds possessing a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus has attracted enormous attention. The review focuses particularly on the structure–activity relationship of biologically important 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazines.

Chemical Reactions Analysis

The chemistry and synthesis of compounds possessing a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus has attracted enormous attention. This review is focused on the synthetic protocols and biological potential.

Scientific Research Applications

Anticancer Activity

• .

Antimicrobial Properties

• .

Analgesic and Anti-Inflammatory Effects

• .

Antioxidant Activity

• .

Antiviral Potential

• .

Enzyme Inhibition

• .

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a promising future direction.